Cas no 53242-83-4 (4-hydrazinylazepane)

• Product Name: 4-hydrazinylazepane
• CAS No: 53242-83-4
• MF: C₆H₁₅N₃
• MW: 129.203400850296
• MDL: MFCD26083610
• CID: 5249077
• PubChem ID: 68228803
• Update Time: 2025-05-25

4-hydrazinylazepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 4-hydrazinylhexahydro-
• 4-hydrazinylazepane

• MDL： MFCD26083610
• Inchi： 1S/C6H15N3/c7-9-6-2-1-4-8-5-3-6/h6,8-9H,1-5,7H2
• InChI Key： MQVOQSPZRYVAHB-UHFFFAOYSA-N
• SMILES： N1CCCC(NN)CC1

Additional information on 4-hydrazinylazepane

Comprehensive Overview of 4-Hydrazinylazepane (CAS No. 53242-83-4): Properties, Applications, and Research Insights

4-Hydrazinylazepane (CAS No. 53242-83-4) is a specialized organic compound belonging to the azepane family, characterized by its unique hydrazine-functionalized structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential applications in drug discovery. The presence of both a hydrazinyl group and a seven-membered azepane ring makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for 4-hydrazinylazepane derivatives has surged, driven by their role in designing novel heterocyclic compounds. Researchers are particularly interested in its utility for constructing pharmacophores targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to act as a ligand or scaffold in metal-organic frameworks (MOFs) also aligns with the growing trend of green chemistry and sustainable catalysis.

From a structural perspective, 4-hydrazinylazepane exhibits notable stability under ambient conditions, though it requires careful handling due to its hygroscopic nature. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its purity, a critical factor for high-throughput screening in drug development. The compound's logP value and hydrogen-bonding capacity further enhance its suitability for medicinal chemistry optimization.

The synthesis of CAS No. 53242-83-4 typically involves multi-step reactions, including reductive amination or N-alkylation of azepane precursors. Recent advancements in flow chemistry have improved yield efficiency, addressing challenges related to byproduct formation. This progress resonates with the pharmaceutical industry's focus on process intensification and cost-effective manufacturing.

Beyond pharmaceuticals, 4-hydrazinylazepane finds niche applications in agrochemical research, particularly in designing plant growth regulators. Its molecular flexibility allows for structural modifications that can influence bioavailability and target specificity. These attributes make it a subject of interest in precision agriculture, a sector increasingly leveraging computational chemistry for compound design.

Environmental and regulatory considerations are paramount when working with hydrazine-containing compounds. While 53242-83-4 is not classified as hazardous under current guidelines, researchers emphasize waste minimization protocols during synthesis. This aligns with broader industry shifts toward EHS (Environmental, Health, and Safety) compliance and green solvent alternatives.

Future research directions for 4-hydrazinylazepane may explore its potential in bioconjugation chemistry for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). The compound's bifunctional reactivity could enable innovative approaches in targeted drug delivery, a hot topic in oncology research.

In summary, CAS No. 53242-83-4 represents a chemically intriguing and commercially relevant building block. Its dual functionality as both a nitrogen donor and ring system modifier positions it at the intersection of multiple scientific disciplines, from small-molecule drug discovery to materials science. As synthetic methodologies evolve, this compound is poised to play an expanded role in addressing global health challenges through innovative molecular design.